Cas no 957060-97-8 (3-Borono-N-(2-chloro-4-methylphenyl)benzamide)
957060-97-8 structure
Product Name:3-Borono-N-(2-chloro-4-methylphenyl)benzamide
CAS No:957060-97-8
MF:C14H13BClNO3
MW:289.521922826767
MDL:MFCD09027260
CID:802726
PubChem ID:44119695
Update Time:2025-04-19
3-Borono-N-(2-chloro-4-methylphenyl)benzamide Chemical and Physical Properties
Names and Identifiers
-
- Boronic acid,B-[3-[[(2-chloro-4-methylphenyl)amino]carbonyl]phenyl]-
- 3-(2-Chloro-4-methylphenylcarbamoyl)benzeneboronic acid
- 3-Borono-N-(2-chloro-4-methylphenyl)benzamide
- OR7420
- 3-(2-CHLORO-4-METHYLPHENYLCARBAMOYL)PHENYLBORONIC ACID
- A853710
- 3-[(2-Chloro-4-methylphenyl)carbamoyl]benzeneboronic acid
- DTXSID00657376
- [3-[(2-chloro-4-methylphenyl)carbamoyl]phenyl]boronic acid
- C14H13BClNO3
- BS-33380
- CS-0174332
- H11820
- {3-[(2-Chloro-4-methylphenyl)carbamoyl]phenyl}boronic acid
- MFCD09027260
- AKOS015833544
- 957060-97-8
- (3-((2-Chloro-4-methylphenyl)carbamoyl)phenyl)boronic acid
-
- MDL: MFCD09027260
- Inchi: 1S/C14H13BClNO3/c1-9-5-6-13(12(16)7-9)17-14(18)10-3-2-4-11(8-10)15(19)20/h2-8,19-20H,1H3,(H,17,18)
- InChI Key: DKRYKTFMVWDUMU-UHFFFAOYSA-N
- SMILES: ClC1C=C(C)C=CC=1NC(C1C=CC=C(B(O)O)C=1)=O
Computed Properties
- Exact Mass: 289.06800
- Monoisotopic Mass: 289.068
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 342
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: nothing
- Topological Polar Surface Area: 69.6A^2
Experimental Properties
- Melting Point: 294-297℃
- PSA: 69.56000
- LogP: 1.65350
3-Borono-N-(2-chloro-4-methylphenyl)benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019109053-25g |
3-Borono-N-(2-chloro-4-methylphenyl)benzamide |
957060-97-8 | 95% | 25g |
$372.78 | 2023-08-31 | |
| Alichem | A019109053-100g |
3-Borono-N-(2-chloro-4-methylphenyl)benzamide |
957060-97-8 | 95% | 100g |
$884.64 | 2023-08-31 | |
| abcr | AB247833-1 g |
3-[(2-Chloro-4-methylphenyl)carbamoyl]benzeneboronic acid; 98% |
957060-97-8 | 1g |
€110.00 | 2023-04-27 | ||
| abcr | AB247833-5 g |
3-[(2-Chloro-4-methylphenyl)carbamoyl]benzeneboronic acid; 98% |
957060-97-8 | 5g |
€246.00 | 2023-04-27 | ||
| abcr | AB247833-25 g |
3-[(2-Chloro-4-methylphenyl)carbamoyl]benzeneboronic acid; 98% |
957060-97-8 | 25g |
€654.00 | 2023-04-27 | ||
| Apollo Scientific | OR7420-1g |
3-[(2-Chloro-4-methylphenyl)carbamoyl]benzeneboronic acid |
957060-97-8 | 98% | 1g |
£85.00 | 2023-09-02 | |
| Apollo Scientific | OR7420-5g |
3-[(2-Chloro-4-methylphenyl)carbamoyl]benzeneboronic acid |
957060-97-8 | 98% | 5g |
£255.00 | 2023-09-02 | |
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | H52706-1g |
3-(2-Chloro-4-methylphenylcarbamoyl)benzeneboronic acid, 98% |
957060-97-8 | 98% | 1g |
¥4025.00 | 2023-03-15 | |
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | H52706-250mg |
3-(2-Chloro-4-methylphenylcarbamoyl)benzeneboronic acid, 98% |
957060-97-8 | 98% | 250mg |
¥1258.00 | 2023-03-15 | |
| TRC | B689358-100mg |
3-Borono-N-(2-chloro-4-methylphenyl)benzamide |
957060-97-8 | 100mg |
$ 64.00 | 2023-04-18 |
3-Borono-N-(2-chloro-4-methylphenyl)benzamide Related Literature
-
Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Izumi Yamamoto,Gildas P. Deniau,Navnath Gavande,Mary Chebib,Graham A. R. Johnston,David O'Hagan Chem. Commun., 2011,47, 7956-7958
-
5. Agricultural
957060-97-8 (3-Borono-N-(2-chloro-4-methylphenyl)benzamide) Related Products
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